3-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(3-chlorophenyl)-1-piperazinyl]-4H-pyrido[1,2-A]pyrimidin-4-one

• Molecular Formula: C26H26ClN5O2S2
• Molecular Weight: 540.1 g/mol
• IUPAC Name: (5Z)-3-butan-2-yl-5-[[2-[4-(3-chlorophenyl)piperazin-1-yl]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H26ClN5O2S2/c1-3-17(2)32-25(34)21(36-26(32)35)16-20-23(28-22-9-4-5-10-31(22)24(20)33)30-13-11-29(12-14-30)19-8-6-7-18(27)15-19/h4-10,15-17H,3,11-14H2,1-2H3/b21-16-
• InChI Key: KTKGJOCCIPRTRP-PGMHBOJBSA-N
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)N4CCN(CC4)C5=CC(=CC=C5)Cl)/SC1=S
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)N4CCN(CC4)C5=CC(=CC=C5)Cl)SC1=S

Description

The compound 3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(3-chlorophenyl)-1-piperazinyl]-4H-pyrido[1,2-a]pyrimidin-4-one (hereafter referred to as Compound A) is a structurally complex heterocyclic molecule. Its core structure consists of a pyrido[1,2-a]pyrimidin-4-one scaffold fused with a thiazolidinone ring and substituted with a 4-(3-chlorophenyl)piperazinyl group. Key features include:

• Z-configuration of the methylidene bridge linking the thiazolidinone and pyridopyrimidinone moieties .
• 3-sec-butyl and 2-thioxo groups on the thiazolidinone ring, which influence electronic properties and steric bulk .
• 4-(3-chlorophenyl)piperazinyl substituent, likely contributing to receptor-binding interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(3-chlorophenyl)-1-piperazinyl]-4H-pyrido[1,2-A]pyrimidin-4-one involves multiple steps, each requiring specific reagents and conditions. The general synthetic route can be outlined as follows:

Formation of the Thiazolidinone Ring: The initial step involves the reaction of sec-butylamine with carbon disulfide and chloroacetic acid to form the thiazolidinone ring. This reaction typically occurs under reflux conditions in the presence of a base such as sodium hydroxide.

Pyrido[1,2-A]pyrimidin-4-one Core Formation: The next step involves the construction of the pyrido[1,2-A]pyrimidin-4-one core. This can be achieved through a cyclization reaction involving a suitable precursor, such as 2-aminopyridine and an appropriate aldehyde or ketone.

Coupling of the Thiazolidinone and Pyrido[1,2-A]pyrimidin-4-one Units: The final step involves the coupling of the thiazolidinone ring with the pyrido[1,2-A]pyrimidin-4-one core. This is typically achieved through a condensation reaction, often facilitated by a dehydrating agent such as phosphorus oxychloride.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing cost and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

3-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(3-chlorophenyl)-1-piperazinyl]-4H-pyrido[1,2-A]pyrimidin-4-one can undergo various types of chemical reactions, including:

Oxidation: The thiazolidinone ring can be oxidized to form sulfoxides or sulfones.

Reduction: The carbonyl groups within the compound can be reduced to alcohols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions, often under basic conditions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Alcohol derivatives.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(3-chlorophenyl)-1-piperazinyl]-4H-pyrido[1,2-A]pyrimidin-4-one has several scientific research applications:

Medicinal Chemistry: This compound is being investigated for its potential as an anti-cancer agent due to its ability to inhibit specific enzymes involved in cell proliferation.

Biology: It is used in studies to understand the interaction between small molecules and biological macromolecules.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Industry: It may be used as a precursor in the synthesis of more complex molecules for various industrial applications.

Mechanism of Action

The mechanism of action of 3-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(3-chlorophenyl)-1-piperazinyl]-4H-pyrido[1,2-A]pyrimidin-4-one involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s effects are mediated through the inhibition or activation of these targets, leading to changes in cellular processes such as signal transduction, gene expression, or metabolic pathways.

Comparison with Similar Compounds

Comparison with Structural Analogues

Core Scaffold and Substitution Patterns

Compound A belongs to the 4H-pyrido[1,2-a]pyrimidin-4-one family, which is characterized by a planar, fused bicyclic system . Key analogues include:

Compound Name	Substituents	Key Features	Bioactivity	Reference
Compound B	2-(4-Ethylpiperazinyl), 9-methyl	Ethylpiperazinyl group enhances solubility; methyl at C9 stabilizes planar structure	Moderate aldose reductase inhibition (IC₅₀ ~10 μM)
Compound C	2-(4-Benzylpiperazinyl), 3-(2-methoxyethyl)thiazolidinone	Benzyl group increases lipophilicity; methoxyethyl improves membrane permeability	Antioxidant activity (TBARS reduction: 45% at 50 μM)
Compound D	3-Allyl-thiazolidinone, 9-methyl	Allyl group introduces potential for covalent binding; methyl at C9 enhances rigidity	Antiparasitic activity against Leishmania donovani (EC₅₀: 8 μM)

Key Differences in Compound A :

• The 3-chlorophenyl substituent on the piperazinyl group provides a unique balance of lipophilicity and electronic effects compared to ethyl or benzyl groups in analogues .
• The sec-butyl chain on the thiazolidinone ring may enhance metabolic stability relative to allyl or methoxyethyl groups .

Enzyme Inhibition

Pyrido[1,2-a]pyrimidin-4-one derivatives are known for inhibiting aldose reductase (ALR2), a target in diabetic complications. SAR trends include:

• Hydroxyl groups at C6 or C9 (e.g., in derivatives 10–14 ) enhance ALR2 inhibition (IC₅₀: 0.2–1.2 μM) by forming hydrogen bonds with the enzyme’s active site .
• Longer side chains (e.g., benzyl in Compound C) reduce activity due to steric clashes .
• Thioxo groups (as in Compound A) may introduce redox activity, though direct ALR2 data for Compound A is unavailable.

Antioxidant Properties

Catechol derivatives exhibit strong antioxidant effects (e.g., TBARS reduction: 70% at 50 μM) via radical scavenging . Compound A’s thioxo-thiazolidinone moiety could act as a thiyl radical quencher, but this remains untested.

Antiparasitic Activity

Nitro-substituted pyridopyrimidinones (e.g., 3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one) show efficacy against Trichomonas foetus and Leishmania donovani . Compound A’s 3-chlorophenyl group may improve penetration into parasitic membranes, but comparative studies are lacking.

Physicochemical Properties

Property	Compound A	Compound B	Compound C
Molecular Weight	~580 g/mol	~550 g/mol	~600 g/mol
logP (Predicted)	3.8	2.5	4.2
Solubility	Low (thioxo-thiazolidinone)	Moderate (ethylpiperazinyl)	Low (benzylpiperazinyl)

Biological Activity

The compound 3-[(Z)-(3-Sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[4-(3-chlorophenyl)-1-piperazinyl]-4H-pyrido[1,2-A]pyrimidin-4-one represents a novel class of synthetic organic molecules characterized by unique structural features that may confer significant biological activities. This article aims to explore its biological activity, focusing on its potential pharmacological applications based on recent research findings.

Structural Characteristics

This compound contains a thiazolidine ring and a pyrimidinone structure, both of which are known for their relevance in medicinal chemistry. The presence of these functional groups suggests potential interactions with various biological targets.

Structural Feature	Description	Biological Implication
Thiazolidine Ring	A five-membered ring containing sulfur and nitrogen	Associated with insulin sensitization and anti-inflammatory effects
Pyrimidinone Structure	A six-membered ring with nitrogen atoms	Known for anticancer properties and kinase inhibition

Biological Activity Overview

The biological activity of this compound has been evaluated through various studies, revealing its potential as an anticancer agent and an anti-inflammatory drug.

Anticancer Activity

Research indicates that the compound exhibits significant antiproliferative effects against several cancer cell lines. For instance:

• Cell Lines Tested : HCT116 (colon cancer), MCF-7 (breast cancer), U87 MG (glioblastoma), A549 (lung adenocarcinoma).
• Results : The compound demonstrated IC50 values in the low micromolar range, indicating potent activity against these cell lines. For example, in one study, it showed an IC50 of 0.45 μM against MCF-7 cells .

Anti-inflammatory Properties

The compound's ability to inhibit cyclooxygenase enzymes (COX) has been explored as a mechanism for its anti-inflammatory effects.

• Inhibition Studies : It was found to selectively inhibit COX-II with an IC50 value of 0.2 μM, which is significantly more potent than traditional non-steroidal anti-inflammatory drugs (NSAIDs) like Celecoxib .

The mechanism underlying the biological activity of the compound involves multiple pathways:

• Kinase Inhibition : The compound has been predicted to inhibit several kinases, including serine/threonine-protein kinases involved in cell proliferation and survival .
• Reactive Oxygen Species (ROS) Modulation : Studies suggest that the compound may induce oxidative stress in cancer cells, leading to apoptosis.
• Cell Cycle Arrest : The compound appears to interfere with cell cycle progression, particularly at the G1/S checkpoint.

Case Studies

Several case studies have highlighted the therapeutic potential of this compound:

• Case Study on Cancer Cell Lines : A study conducted by Chahal et al. demonstrated that treatment with this compound led to a significant reduction in cell viability across multiple cancer types, supporting its role as a potential anticancer agent .
• Inflammation Model Studies : In vivo studies using animal models of inflammation showed that administration of the compound resulted in reduced edema and inflammatory markers, further validating its anti-inflammatory properties .